1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2-fluorobenzoyl)-N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H26FN3O3/c20-17-4-2-1-3-16(17)19(25)23-8-5-15(6-9-23)18(24)21-7-10-22-11-13-26-14-12-22/h1-4,15H,5-14H2,(H,21,24)
• InChI Key: AJGSGGYRKDPCLN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCN2CCOCC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H26FN3O3
• Molecular Weight: 363.4 g/mol

Description

1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide, also known as FMe-PEP, is a chemical compound that belongs to the family of piperidinecarboxamide derivatives. It has been extensively studied for its potential application in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide involves the activation of the sigma-1 receptor. Upon binding to the receptor, 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide induces a conformational change that leads to the activation of downstream signaling pathways. These pathways include the activation of protein kinase C (PKC), the inhibition of voltage-gated calcium channels, and the modulation of NMDA receptor activity. The net effect of these pathways is the enhancement of neurotransmitter release and the modulation of ion channel activity.
Biochemical and Physiological Effects:
1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has been found to have various biochemical and physiological effects. It has been shown to enhance the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate, and to modulate the activity of ion channels such as the NMDA receptor. 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has also been found to have neuroprotective effects, and to enhance cell survival in various cell culture models. In addition, 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has been shown to have anti-inflammatory effects, and to modulate the activity of various immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide is its selectivity for the sigma-1 receptor. This allows researchers to selectively modulate the activity of this receptor without affecting other receptors or ion channels. 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide also has good pharmacokinetic properties, and can easily cross the blood-brain barrier. However, one limitation of 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide. One direction is the investigation of its potential therapeutic applications in various neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is the development of more selective and potent sigma-1 receptor agonists based on the structure of 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide. Finally, the study of the downstream signaling pathways activated by 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide may lead to the identification of novel drug targets for the treatment of various diseases.

Scientific Research Applications

1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has been found to have potential application in scientific research, particularly in the field of neuroscience. It has been shown to selectively activate the sigma-1 receptor, a protein that is involved in various physiological processes such as neurotransmission, ion channel regulation, and cell survival. 1-(2-fluorobenzoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide has been found to enhance the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate, and to modulate the activity of ion channels such as the NMDA receptor.